Cas no 1522888-81-8 (7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one)

• Product Name: 7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one
• CAS No: 1522888-81-8
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 6045531
• PubChem ID: 83679539
• Update Time: 2025-06-30

7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one
• 1522888-81-8
• EN300-3054958

• Inchi： 1S/C10H10BrNO/c11-8-2-1-7-6-12-4-3-10(13)9(7)5-8/h1-2,5,12H,3-4,6H2
• InChI Key： USINIEWHTRNJTD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CCNC2)=O

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Additional information on 7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one

Introduction to 7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one (CAS No. 1522888-81-8)

7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one, identified by its Chemical Abstracts Service (CAS) number 1522888-81-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the benzazepine class, a scaffold that has garnered considerable attention due to its structural versatility and biological activity. The presence of a bromine substituent at the 7-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development pipelines.

The compound’s structure consists of a fused bicyclic system featuring a benzene ring connected to an azepine ring. The tetrahydropyran moiety in the 2,3,4,5-position contributes to its stability and influences its pharmacokinetic properties. The 5-one functional group at the 5-position introduces electrophilic characteristics, facilitating further derivatization and functionalization. These structural features make 7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one a versatile building block for designing novel therapeutic agents.

In recent years, there has been growing interest in benzazepine derivatives due to their potential applications in treating neurological disorders, including depression, anxiety, and neurodegenerative diseases. The brominated benzazepines are particularly noteworthy because the bromine atom can serve as a handle for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of aryl or heteroaryl groups, expanding the compound’s utility in medicinal chemistry.

One of the most compelling aspects of 7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one is its role as a precursor in the synthesis of more complex molecules with targeted biological activities. For instance, researchers have utilized this compound to develop potential serotonin receptor modulators. Serotonin (5-hydroxytryptamine or 5-HT) receptors are critical targets in psychiatry and neurology, and modulating their activity can lead to therapeutic effects. The benzazepine scaffold is known to interact with various serotonin receptor subtypes (e.g., 5-HT1A, 5-HT2A), making it an attractive pharmacophore for drug design.

Recent studies have also explored the pharmacological properties of 7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one and its derivatives. A notable finding is its potential as an agonist or antagonist for certain serotonin receptors. For example, modifications at the 2-position or introduction of additional substituents can fine-tune the binding affinity and selectivity for specific serotonin receptors. This flexibility underscores the importance of this compound in drug discovery efforts aimed at developing treatments for mood disorders and cognitive impairments.

The synthesis of 7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include cyclization reactions to form the benzazepine core followed by functional group manipulations such as bromination at the 7-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. For instance, catalytic hydrogenation techniques can be employed to introduce the tetrahydropyran ring with high regioselectivity.

The chemical stability of 7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one under various conditions is another critical consideration in pharmaceutical applications. The compound’s solubility profile and compatibility with different solvents are important factors that influence its suitability for formulation into drug products. Researchers have investigated methods to enhance its solubility through salt formation or prodrug strategies if necessary.

In conclusion,7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one (CAS No. 1522888-81-8) represents a valuable asset in modern pharmaceutical research. Its structural features and reactivity make it an excellent candidate for developing novel therapeutics targeting neurological disorders. As synthetic chemistry continues to evolve,7-bromo-substituted benzazepines are likely to remain at the forefront of medicinal chemistry efforts due to their broad applicability and potential therapeutic benefits.